![molecular formula C8H7BrN2 B1446181 4-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1638761-16-6](/img/structure/B1446181.png)
4-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
Scientific Research Applications
Synthesis and Antibacterial Activity
4-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine derivatives have been synthesized for various purposes, including antibacterial activity. For instance, Toja et al. (1986) synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, demonstrating their potential in antibacterial applications Toja et al., 1986.
Heterocycle Synthesis
The chemical structure of this compound lends itself well to the creation of complex heterocycles. Alekseyev et al. (2015) developed a method for synthesizing 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine frameworks via Fischer indole cyclization, highlighting the versatility of this compound in creating hard-to-reach heterocycles Alekseyev et al., 2015.
Synthesis of Nitrogen Heterocyclic Compounds
The synthesis of nitrogen heterocyclic compounds using this compound has been a subject of research. Paudler et al. (1965) focused on the bromination of pyrrolo[1, 2-a]pyrazine and pyrrazolo[1, 2-a]pyridine to yield specific derivatives, illustrating the compound's utility in creating nitrogen heterocycles Paudler et al., 1965.
Total Synthesis of Alkaloids
In the realm of alkaloid synthesis, Baeza et al. (2010) demonstrated the application of this compound in the total synthesis of the natural alkaloid variolin B. This showcases its role in complex organic synthesis processes, particularly in the creation of biologically significant compounds Baeza et al., 2010.
Suzuki Cross-Coupling Reaction
Ahmad et al. (2017) utilized palladium-catalyzed Suzuki cross-coupling reactions with this compound to synthesize novel pyridine derivatives. This research highlights the compound's role in facilitating important organic reactions for synthesizing new materials Ahmad et al., 2017.
Properties
IUPAC Name |
4-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-5-4-11-8-6(7(5)9)2-3-10-8/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSOSUQLVHNCTMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1Br)C=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901264874 | |
Record name | 4-Bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901264874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1638761-16-6 | |
Record name | 4-Bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1638761-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901264874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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